An ultra stable glass system for optical fiber devices
Physical Chemistry Chemical Physics Pub Date: 2001-01-23 DOI: 10.1039/B008220L
Abstract
In this paper a modified chalcogenide glass was studied by X-ray powder diffraction, differential thermal analysis, infrared and Raman scattering spectroscopies. The study of this new matrix opens new perspectives to fabricate Pr3+-doped fibers to operate as an optical amplifier in the 1.3 μm telecommunications window. The Pr3+-doped 70Ga2S3–30La2S3 glass was modified through the substitution of La2S3 by La2O3, which improves the thermal stability of these glasses without any modification of phonon energy. The possibility to pull a fiber from this glass system without any devitrification is easily achieved.
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